N-methyl-4-(2-phenylpropylamino)benzenesulfonamide

• IUPAC Name: N-methyl-4-(2-phenylpropylamino)benzenesulfonamide
• InChI: InChI=1S/C16H20N2O2S/c1-13(14-6-4-3-5-7-14)12-18-15-8-10-16(11-9-15)21(19,20)17-2/h3-11,13,17-18H,12H2,1-2H3
• InChI Key: RCVGUQDYCONWGC-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC1=CC=C(C=C1)S(=O)(=O)NC)C2=CC=CC=C2
• Molecular Formula: C16H20N2O2S
• Molecular Weight: 304.4 g/mol

Description

N-methyl-4-(2-phenylpropylamino)benzenesulfonamide, also known as MPBS, is a synthetic compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of sulfonamide compounds, which are known for their diverse pharmacological activities.

Mechanism of Action

The mechanism of action of N-methyl-4-(2-phenylpropylamino)benzenesulfonamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. It has been shown to interact with the angiotensin-converting enzyme (ACE) and the opioid receptors, which are involved in the regulation of blood pressure and pain perception, respectively.
Biochemical and Physiological Effects:
N-methyl-4-(2-phenylpropylamino)benzenesulfonamide has been shown to have several biochemical and physiological effects, including the reduction of blood pressure, the alleviation of pain, and the suppression of inflammation. It has also been shown to have antioxidant and neuroprotective effects, which may have potential applications in the treatment of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-methyl-4-(2-phenylpropylamino)benzenesulfonamide is its relatively simple synthesis method, which makes it easily accessible for laboratory experiments. Additionally, its diverse pharmacological activities make it a useful tool for studying various physiological processes. However, one of the main limitations of N-methyl-4-(2-phenylpropylamino)benzenesulfonamide is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several potential future directions for research on N-methyl-4-(2-phenylpropylamino)benzenesulfonamide, including further studies on its mechanism of action, the development of more potent and selective analogs, and the evaluation of its therapeutic potential in various disease models. Additionally, the use of N-methyl-4-(2-phenylpropylamino)benzenesulfonamide as a tool for studying the physiological processes involved in pain perception, inflammation, and neurodegeneration may also be explored.

Synthesis Methods

The synthesis of N-methyl-4-(2-phenylpropylamino)benzenesulfonamide involves the reaction of N-methyl-p-toluenesulfonamide with 2-phenylpropylamine in the presence of a catalyst. The resulting product is then purified and characterized using various analytical techniques.

Scientific Research Applications

N-methyl-4-(2-phenylpropylamino)benzenesulfonamide has been studied for its potential applications in various fields of science, including medicinal chemistry, pharmacology, and biochemistry. It has been shown to exhibit a range of pharmacological activities, including antihypertensive, analgesic, and anti-inflammatory effects.